Cas no 2034572-91-1 (1-methyl-N-{1-(thiophen-3-yl)cyclopentylmethyl}-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-{1-(thiophen-3-yl)cyclopentylmethyl}-1H-pyrazole-4-sulfonamide
• CAS No: 2034572-91-1
• MF: C₁₄H₁₉N₃O₂S₂
• MW: 325.449560403824
• CID: 5379389
• Update Time: 2025-10-29

1-methyl-N-{1-(thiophen-3-yl)cyclopentylmethyl}-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-[(1-thiophen-3-ylcyclopentyl)methyl]pyrazole-4-sulfonamide
• 1-methyl-N-{1-(thiophen-3-yl)cyclopentylmethyl}-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C14H19N3O2S2/c1-17-9-13(8-15-17)21(18,19)16-11-14(5-2-3-6-14)12-4-7-20-10-12/h4,7-10,16H,2-3,5-6,11H2,1H3
• InChI Key： SUCIHPYSXKLFRL-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(NCC2(C3C=CSC=3)CCCC2)(=O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-methyl-N-{1-(thiophen-3-yl)cyclopentylmethyl}-1H-pyrazole-4-sulfonamide

Chemical Compound CAS No. 2034572-91-1: 1-Methyl-N-{1-(Thiophen-3-yl)cyclopentylmethyl}-1H-Pyrazole-4-Sulfonamide

The compound with CAS number 2034572-91-1, named as 1-Methyl-N-{1-(Thiophen-3-yl)cyclopentylmethyl}-1H-Pyrazole-4-Sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring, a thiophene moiety, and a sulfonamide group, making it a versatile candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and ability to form hydrogen bonds, which are crucial for drug-receptor interactions. The thiophene group, on the other hand, introduces aromaticity and electron-withdrawing properties, enhancing the compound's electronic versatility and bioavailability.

The sulfonamide group in this compound plays a pivotal role in modulating its pharmacokinetic properties. Sulfonamides are well-known for their ability to improve solubility and reduce toxicity, making them ideal for use in pharmaceutical applications. The integration of these functional groups into a single molecule creates a highly customizable platform for tailoring the compound's properties to meet specific therapeutic needs.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This finding has opened new avenues for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. The thiophene moiety confers electronic properties that make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The sulfonamide group further enhances the compound's stability under harsh conditions, making it a valuable component in advanced materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative synthetic strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound. These advancements have significantly improved the scalability of the synthesis process, paving the way for large-scale production.

Furthermore, computational studies have provided valuable insights into the molecular interactions and pharmacodynamic properties of this compound. Advanced computational tools, such as molecular docking and quantum mechanics calculations, have been employed to predict the binding affinities of this compound with various biological targets. These studies have revealed that the compound exhibits strong binding affinities with several key proteins involved in disease pathways, further underscoring its therapeutic potential.

In conclusion, the compound with CAS number 2034572-91-1, namely 1-Methyl-N-{1-(Thiophen-3-yl)cyclopentylmethyl}-1H-Pyrazole-4-Sulfonamide, represents a cutting-edge advancement in chemical research with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application studies, positions it as a promising candidate for future innovations in medicine and materials science.